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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methallyltrimethylsilane (CAS No. 18292-38-1), also known as Trimethyl(2-methylallyl)silane.
[1] This versatile organosilicon compound is a colorless to almost colorless clear liquid utilized
in a variety of applications, including organic synthesis and materials science.[1][2][3]

Core Physical and Chemical Data

The fundamental physical and chemical characteristics of Methallyltrimethylsilane are
summarized in the table below. These values have been compiled from various chemical
suppliers and databases.
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Property Value References
Molecular Formula C7H16Si [1112114]
Molecular Weight 128.29 g/mol [11[415]
Appearance Colorlfess. to almost colorless 1212
clear liquid
Boiling Point 109-112 °C [1112][5]
Density 0.73-0.74 g/mL at 25 °C [1][21[5]
Refractive Index (n20/D) 1.42 -1.4283 [1112]
Flash Point -6 °C t0 -6.11 °C (closed cup) [5]
Purity >95.0% - 97% (GC) [1][5]
CAS Number 18292-38-1 [1][2][4]
Synonyms Trimethyl(2-methylallyl)silane [1]

Experimental Protocols: General Methodologies

While specific experimental protocols for the determination of the physical properties of
Methallyltrimethylsilane are not readily available in the public domain, the following are
general, standard methodologies employed for such characterizations.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like Methallyltrimethylsilane, the boiling point would typically be
determined using one of the following methods:

o Simple Distillation: A small sample of the liquid is heated in a distillation apparatus at
atmospheric pressure. The temperature at which the liquid actively boils and the vapor
condenses and is collected is recorded as the boiling point.

e Micro-Boiling Point Determination: For smaller sample sizes, a capillary tube method (Thiele
tube or a dedicated melting point apparatus with a boiling point function) can be used. The
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sample is introduced into a small tube along with an inverted capillary. The temperature at
which a rapid and continuous stream of bubbles emerges from the inverted capillary upon
heating, and the temperature at which the liquid re-enters the capillary upon cooling, are
recorded to determine the boiling point range.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. For a liquid such as
Methallyltrimethylsilane, it is typically measured using:

e Pycnometer: A pycnometer is a flask with a specific, accurately known volume. It is weighed
empty, then filled with the sample liquid and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer. The temperature of the
sample is carefully controlled and recorded as density is temperature-dependent.

o Hydrometer: A hydrometer is a calibrated instrument that is floated in the liquid. The density
is read directly from the scale at the point where the surface of the liquid meets the stem of
the hydrometer. This method is quicker but may be less accurate than the pycnometer
method.

o Digital Density Meter: Modern instruments based on the oscillating U-tube principle provide
rapid and highly accurate density measurements. A small sample is introduced into a U-
shaped tube, which is then electromagnetically excited to oscillate. The instrument measures
the frequency of oscillation, which is directly related to the density of the sample.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is temperature
and wavelength-dependent.

o Abbe Refractometer: This is the most common instrument for measuring the refractive index
of liquids. A few drops of the sample are placed on the prism surface. Light of a specific
wavelength (typically the sodium D-line at 589 nm) is passed through the sample, and the
angle of refraction is measured. The instrument is calibrated to directly display the refractive
index. The temperature is controlled, usually at 20°C, and reported as nD2°.
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Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates a
simplified logical hierarchy of how some of the core properties of Methallyltrimethylsilane

relate to one another.

Logical Relationships of Physical Properties
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Logical flow of Methallyltrimethylsilane's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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